Cas no 133116-85-5 (2-amino-5-(trifluoromethyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-amino-5-(trifluoromethyl)-3,4-dihydroquinazolin-4-one
• CAS No: 133116-85-5
• MF: C₉H₆F₃N₃O
• MW: 229.158651828766
• MDL: MFCD30471462
• CID: 4584365
• Update Time: 2025-05-20

2-amino-5-(trifluoromethyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(trifluoromethyl)quinazolin-4(3H)-one
• 2-Amino-5-trifluoromethylquinazolin-4(3H)-one
• F15777
• 4(3H)-Quinazolinone, 2-amino-5-(trifluoromethyl)-
• 4(3H)-Quinazolinone,2-amino-5-(trifluoromethyl)-
• 2-amino-5-(trifluoromethyl)-3,4-dihydroquinazolin-4-one

• MDL： MFCD30471462
• Inchi： 1S/C9H6F3N3O/c10-9(11,12)4-2-1-3-5-6(4)7(16)15-8(13)14-5/h1-3H,(H3,13,14,15,16)
• InChI Key： NOJQKNWGRVCAOC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=1C(NC(N)=N2)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 339
• XLogP3: 1
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-amino-5-(trifluoromethyl)-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 2-amino-5-(trifluoromethyl)-3,4-dihydroquinazolin-4-one (CAS No. 133116-85-5)

2-amino-5-(trifluoromethyl)-3,4-dihydroquinazolin-4-one (CAS No. 133116-85-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a quinazolinone core, substituted with an amino group and a trifluoromethyl moiety, which enhances its bioactivity and stability. Researchers are increasingly exploring its potential due to its unique structural properties and versatile applications.

The compound's trifluoromethyl group is particularly noteworthy, as it often improves metabolic stability and lipophilicity, making it a valuable building block in drug discovery. With the growing demand for fluorinated compounds in medicinal chemistry, 2-amino-5-(trifluoromethyl)-3,4-dihydroquinazolin-4-one has become a subject of interest for designing novel therapeutics targeting various diseases, including cancer and infectious diseases. Its role in modulating enzyme activity and receptor binding is a key area of investigation.

Beyond pharmaceuticals, CAS No. 133116-85-5 is also explored in agrochemical applications. The trifluoromethyl-substituted quinazolinone derivatives are known for their herbicidal and fungicidal properties, aligning with the industry's push for more efficient and environmentally friendly crop protection solutions. This dual applicability in pharmaceuticals and agrochemicals makes it a compound of high commercial and scientific value.

Recent advancements in synthetic methodologies have facilitated the scalable production of 2-amino-5-(trifluoromethyl)-3,4-dihydroquinazolin-4-one, addressing one of the key challenges in its broader adoption. Innovations in green chemistry and catalytic processes have further optimized its synthesis, reducing waste and improving yields. These developments are critical as industries strive for sustainable and cost-effective manufacturing practices.

The compound's mechanism of action and structure-activity relationships (SAR) are active areas of research. Scientists are leveraging computational tools, such as molecular docking and QSAR modeling, to predict its interactions with biological targets. This approach accelerates the identification of promising derivatives, reducing the time and cost associated with traditional drug discovery pipelines. Such strategies are particularly relevant in the era of AI-driven drug design, where data-driven insights are transforming R&D.

Market trends indicate a rising demand for fluorinated heterocycles, driven by their proven efficacy and patentability. 2-amino-5-(trifluoromethyl)-3,4-dihydroquinazolin-4-one is well-positioned to benefit from this trend, with several patents already filed for its use in therapeutic and agricultural formulations. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of research institutions and industrial clients.

For researchers and industry professionals, sourcing high-quality CAS No. 133116-85-5 is essential. Reputable suppliers provide detailed analytical data, including HPLC purity, NMR spectra, and MS characterization, ensuring compliance with rigorous standards. Proper storage and handling protocols are also emphasized to maintain the compound's integrity, particularly given its sensitivity to moisture and light.

In conclusion, 2-amino-5-(trifluoromethyl)-3,4-dihydroquinazolin-4-one represents a compelling case study in the intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with advancements in synthetic and computational chemistry, underscore its potential to address some of the most pressing challenges in healthcare and agriculture. As research continues to unfold, this compound is poised to play a pivotal role in the next generation of innovative solutions.